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Compound of Interest

Compound Name: Butyl phenylacetate

Cat. No.: B086620 Get Quote

Butyl phenylacetate, a common fragrance and flavoring agent, requires careful handling and

disposal to ensure laboratory safety and environmental protection. This guide provides

essential procedural information for researchers, scientists, and drug development

professionals on the proper disposal of this combustible and potentially hazardous compound.

Immediate Safety and Handling
Before handling butyl phenylacetate, it is crucial to be aware of its potential hazards. It is a

combustible liquid, harmful if swallowed, and can cause skin, eye, and respiratory irritation.[1]

Adherence to proper personal protective equipment (PPE) protocols is mandatory.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields, eyeshields, or a face shield are essential to

prevent eye contact.[1][2]

Hand Protection: Wear protective gloves. Butyl or nitrile rubber gloves are suitable.[3] Always

inspect gloves before use and use proper glove removal techniques.[1]

Respiratory Protection: In situations with inadequate ventilation or the potential for inhalation

of vapors, a respirator with an appropriate filter (e.g., type ABEK) should be used.[2]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b086620?utm_src=pdf-interest
https://www.benchchem.com/product/b086620?utm_src=pdf-body
https://www.benchchem.com/product/b086620?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/19_1865616405_ISOBUTYLPHENYLACETATE-CASNO-102-13-6-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1865616405_ISOBUTYLPHENYLACETATE-CASNO-102-13-6-MSDS.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w220906
https://www.fishersci.ie/store/msds?partNumber=11423967&countryCode=IE&language=en
https://www.cdhfinechemical.com/images/product/msds/19_1865616405_ISOBUTYLPHENYLACETATE-CASNO-102-13-6-MSDS.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w220906
https://www.fishersci.ie/store/msds?partNumber=11423967&countryCode=IE&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Ensure Adequate Ventilation: Immediately increase ventilation in the affected area.[1]

Eliminate Ignition Sources: Butyl phenylacetate is combustible. Keep away from heat,

sparks, open flames, and hot surfaces.

Evacuate Non-Essential Personnel: Evacuate the danger area and observe emergency

procedures.[1]

Contain the Spill: Cover drains to prevent the chemical from entering waterways.

Absorb the Spill: Use an inert, liquid-absorbent material such as Chemizorb®, sand, or earth

to soak up the spill.[1]

Collect and Dispose: Collect the absorbed material and place it in a suitable, closed

container for disposal as hazardous waste.[1]

Clean the Area: Thoroughly clean the affected area after the spill has been removed.

Disposal Procedures
Proper disposal of butyl phenylacetate is critical to prevent environmental contamination and

comply with regulations.

Waste Categorization: Butyl phenylacetate should be treated as hazardous waste.

Container Management: Do not mix with other waste. Leave the chemical in its original,

labeled container. Uncleaned empty containers should be handled as if they still contain the

product.

Professional Disposal: The recommended method of disposal is to contact a licensed

professional waste disposal service or an approved waste disposal plant.[1] Adhere to all

national and local regulations for chemical waste disposal.
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Environmental Precautions: Do not allow the product to enter drains or waterways.[1] While

some data suggests it is not readily degradable in wastewater treatment plants and has low

mobility in soil, it is still considered harmful to aquatic life.[4][5]

Quantitative Data
The following table summarizes key quantitative data for butyl phenylacetate, which is

important for safe handling and storage.

Property Value

Flash Point 113 °C (235.4 °F) - closed cup[2]

Density 0.99 g/mL at 25 °C[2]

Boiling Point 133-135 °C at 15 mmHg[2]

Acute Toxicity (Oral) Category 4 (Harmful if swallowed)

Skin Irritation Category 2 (Causes skin irritation)[1]

Eye Irritation Category 2 (Causes serious eye irritation)[1]

Specific Target Organ Toxicity (Single Exposure) Category 3 (May cause respiratory irritation)[1]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of butyl phenylacetate.

Caption: Workflow for the safe disposal of butyl phenylacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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